Cas no 62295-71-0 (Ansamycin_ Rifamycin Deriv)

• Product name: Ansamycin_ Rifamycin Deriv
• CAS No: 62295-71-0
• MF: C₄₃H₅₆N₄O₁₁
• MW: 804.924940000001
• CID: 1637239
• PubChem ID: 135476742

Ansamycin_ Rifamycin Deriv Chemical and Physical Properties

Names and Identifiers

• Ansamycin_ Rifamycin Deriv
• Ansamycin: Rifamycin derivative LM118
• 62295-71-0
• NSC295111

• Inchi： InChI=1S/C43H56N4O11/c1-20-12-11-13-21(2)41(54)44-33-32-31(45-43(46-32)15-17-47(9)18-16-43)28-29(37(33)52)36(51)25(6)39-30(28)40(53)42(8,58-39)56-19-14-27(55-10)22(3)38(57-26(7)48)24(5)35(50)23(4)34(20)49/h11-14,19-20,22-24,27,34-35,38,45,49-52H,15-18H2,1-10H3/b12-11+,19-14+,21-13-,44-33?
• InChI Key： CDYMWOBRKMODOR-RNSPNCQOSA-N
• SMILES： CC1C=CC=C(C(=O)N=C2C(=C3C(=C4C2=NC5(N4)CCN(CC5)C)C6=C(C(=C3O)C)OC(C6=O)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)O)C

Computed Properties

• Exact Mass: 804.39500
• Monoisotopic Mass: 804.39455862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 3
• Complexity: 2050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 209Ų

Experimental Properties

• PSA: 205.55000
• LogP: 3.62060